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Compound of Interest

Compound Name: 2-(Benzyloxy)-4-bromophenol

Cat. No.: B135320 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the safe disposal of 2-
(Benzyloxy)-4-bromophenol, ensuring compliance with safety regulations and minimizing

environmental impact.

Immediate Safety and Hazard Identification

2-(Benzyloxy)-4-bromophenol is a halogenated organic compound that requires careful

handling. Based on available safety data, this chemical is classified with the following hazards:

Harmful if swallowed (H302)[1]

Causes skin irritation (H315)[1]

Causes serious eye irritation (H319)[1]

Harmful if inhaled (H332)[1]

May cause respiratory irritation (H335)[1]

Furthermore, as a brominated phenol, it is prudent to assume it is toxic to aquatic life with long-

lasting effects, a characteristic of similar compounds.[2] Therefore, it must be treated as

hazardous waste and should never be disposed of down the drain or in regular trash.[2]
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Personal Protective Equipment (PPE)
Before handling 2-(Benzyloxy)-4-bromophenol, ensure the following personal protective

equipment is worn:

PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles. A

face shield should be worn in

addition to goggles if there is a

splash risk.[3]

Protects against eye irritation

and injury from splashes.

Hand Protection
Nitrile or neoprene gloves.[4]

[5]

Provides a barrier against skin

contact and irritation.

Body Protection

A fully buttoned laboratory

coat. For larger quantities or

increased risk of exposure, a

chemical-resistant apron is

recommended.[3][6]

Protects skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood.[4][5] If significant

aerosolization is possible, a

respirator may be necessary.

Minimizes the risk of inhaling

harmful vapors.

Step-by-Step Disposal Protocol
The disposal of 2-(Benzyloxy)-4-bromophenol must be managed through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor. The following workflow outlines the necessary steps from waste generation to final

disposal.
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Disposal Workflow for 2-(Benzyloxy)-4-bromophenol

Step 1: Waste Identification & Segregation

Step 2: Container Selection & Labeling

Properly categorize waste

Step 3: Waste Accumulation & Storage

Use compatible, sealed containers

Step 4: Request for Disposal

Store in designated area

Step 5: EHS/Contractor Pickup

Submit waste pickup request

Step 6: Off-site Treatment & Disposal

Transported by authorized personnel

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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